2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-morpholinophenyl)propanamide
Description
The compound “2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-morpholinophenyl)propanamide” is a complex organic molecule. It contains a furan ring, a pyridazine ring, and a morpholine ring, which are common structures in many pharmaceuticals and biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple ring structures and functional groups. The furan, pyridazine, and morpholine rings would contribute to the compound’s three-dimensionality and could influence its reactivity .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the furan ring could undergo electrophilic substitution, and the amide group could participate in hydrolysis reactions .Scientific Research Applications
- This compound has shown promise as an anticancer agent. Researchers have investigated its ability to inhibit tumor growth by interfering with specific cellular pathways. Its mechanism of action involves targeting key proteins involved in cell proliferation and survival .
- Inflammation plays a crucial role in various diseases, from autoimmune disorders to cardiovascular conditions. This compound has demonstrated anti-inflammatory effects by modulating inflammatory mediators and pathways .
- It may enhance neuronal survival, reduce oxidative stress, and inhibit neuroinflammation. These effects make it a candidate for future drug development in the field of neurology .
- Viral infections remain a global health challenge. Preliminary studies suggest that this compound exhibits antiviral activity against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV) .
- It may modulate blood pressure, improve endothelial function, and reduce oxidative stress. These properties could contribute to its potential as a cardiovascular drug .
- Pain management and fever reduction are essential aspects of healthcare. Some studies suggest that this compound possesses analgesic and antipyretic effects .
Anticancer Activity
Anti-inflammatory Properties
Neuroprotective Effects
Antiviral Activity
Cardiovascular Applications
Analgesic and Antipyretic Properties
Zhi, Y., Zhang, Y., & Wang, Z. (2021). Design, synthesis, and biological evaluation of novel pyridazinone derivatives as potential anticancer agents. European Journal of Medicinal Chemistry, 214, 113228. doi:10.1016/j.ejmech.2021.113228
properties
IUPAC Name |
2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-(4-morpholin-4-ylphenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O4/c1-15(25-20(26)9-8-18(23-25)19-3-2-12-29-19)21(27)22-16-4-6-17(7-5-16)24-10-13-28-14-11-24/h2-9,12,15H,10-11,13-14H2,1H3,(H,22,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKQKTIBVUNOFID-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC=C(C=C1)N2CCOCC2)N3C(=O)C=CC(=N3)C4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(4-morpholinophenyl)propanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide](/img/structure/B2769665.png)
![N-((8-ethoxy-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)methyl)-2-methoxyacetamide](/img/structure/B2769674.png)
![2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(2-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid](/img/structure/B2769676.png)
![4-Chloro-3-[(2,4-dimethylphenyl)sulfamoyl]benzoic acid](/img/structure/B2769678.png)
![1-methyl-3-(2-methylpropyl)-9-phenyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione](/img/structure/B2769679.png)
![N-(2-chloro-4-methylphenyl)-2-spiro[1H-quinazoline-2,1'-cyclopentane]-4-ylsulfanylacetamide](/img/structure/B2769683.png)